Cas no 2415547-76-9 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine)
2415547-76-9 structure
Product Name:4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine
CAS No:2415547-76-9
MF:C12H22BNO2
MW:223.11958360672
MDL:MFCD29110742
CID:5686631
PubChem ID:148510775
Update Time:2023-11-27
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2415547-76-9
- EN300-21663032
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine
- 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine
- 3-Cyclohexen-1-amine, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine
-
- MDL: MFCD29110742
- Inchi: 1S/C12H22BNO2/c1-11(2)12(3,4)16-13(15-11)9-5-7-10(14)8-6-9/h5,10H,6-8,14H2,1-4H3
- InChI Key: MMLUVSURLSQGNK-UHFFFAOYSA-N
- SMILES: O1B(C2=CCC(CC2)N)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 223.1743591g/mol
- Monoisotopic Mass: 223.1743591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- Density: 1.00±0.1 g/cm3(Predicted)
- Boiling Point: 263.5±50.0 °C(Predicted)
- pka: 10.32±0.40(Predicted)
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-21663032-0.05g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine |
2415547-76-9 | 0.05g |
$563.0 | 2023-09-16 | ||
| Enamine | EN300-21663032-0.1g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine |
2415547-76-9 | 0.1g |
$591.0 | 2023-09-16 | ||
| Enamine | EN300-21663032-0.25g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine |
2415547-76-9 | 0.25g |
$617.0 | 2023-09-16 | ||
| Enamine | EN300-21663032-0.5g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine |
2415547-76-9 | 0.5g |
$645.0 | 2023-09-16 | ||
| Enamine | EN300-21663032-1.0g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine |
2415547-76-9 | 1g |
$671.0 | 2023-05-24 | ||
| Enamine | EN300-21663032-2.5g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine |
2415547-76-9 | 2.5g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-21663032-5.0g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine |
2415547-76-9 | 5g |
$1945.0 | 2023-05-24 | ||
| Enamine | EN300-21663032-10.0g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine |
2415547-76-9 | 10g |
$2884.0 | 2023-05-24 | ||
| Enamine | EN300-21663032-1g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine |
2415547-76-9 | 1g |
$671.0 | 2023-09-16 | ||
| Enamine | EN300-21663032-5g |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine |
2415547-76-9 | 5g |
$1945.0 | 2023-09-16 |
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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